Cas no 2171518-45-7 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoyl-1,4-oxazepane-6-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoyl-1,4-oxazepane-6-carboxylic acid
• CAS No: 2171518-45-7
• MF: C₂₅H₂₆F₂N₂O₆
• MW: 488.480554103851
• CID: 6518499
• PubChem ID: 165582965
• Update Time: 2025-08-03

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoyl-1,4-oxazepane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoyl-1,4-oxazepane-6-carboxylic acid
• EN300-1534290
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanoyl]-1,4-oxazepane-6-carboxylic acid
• 2171518-45-7

• Inchi： InChI=1S/C25H26F2N2O6/c26-22(27)11-21(23(30)29-9-10-34-13-15(12-29)24(31)32)28-25(33)35-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-22H,9-14H2,(H,28,33)(H,31,32)
• InChI Key： XDOWVXULIUYJQN-UHFFFAOYSA-N
• SMILES： FC(CC(C(N1CCOCC(C(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 488.17589288g/mol
• Monoisotopic Mass: 488.17589288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoyl-1,4-oxazepane-6-carboxylic acid

Recent Advances in the Study of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoyl-1,4-oxazepane-6-carboxylic acid (CAS: 2171518-45-7)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoyl-1,4-oxazepane-6-carboxylic acid (CAS: 2171518-45-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel peptide-based therapeutics. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the difluorobutanoyl moiety makes it particularly useful in solid-phase peptide synthesis (SPPS). Researchers have demonstrated its efficacy in improving the yield and purity of complex peptides, which are often challenging to synthesize using conventional methods.

In addition to its synthetic utility, preliminary biological evaluations have revealed promising pharmacological properties. The compound has shown moderate inhibitory activity against certain proteases, suggesting its potential as a scaffold for developing protease inhibitors. Furthermore, its unique oxazepane ring structure has been explored for its ability to enhance the metabolic stability of peptide-based drugs, addressing one of the major limitations in this class of therapeutics.

Recent advancements in analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have enabled detailed characterization of this compound. These studies have provided insights into its conformational dynamics and interactions with biological targets, paving the way for rational drug design.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research is focused on structural modifications to enhance its selectivity and bioavailability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoyl-1,4-oxazepane-6-carboxylic acid represents a versatile and promising candidate in the field of medicinal chemistry. Its unique structural attributes and biological activity make it a valuable tool for both synthetic and therapeutic applications. Future research will likely explore its potential in targeted drug delivery and combination therapies, further expanding its utility in the pharmaceutical industry.